Cas no 1807107-82-9 (3-Bromo-5-nitro-N,N,2-trimethylaniline)

• Product Name: 3-Bromo-5-nitro-N,N,2-trimethylaniline
• CAS No: 1807107-82-9
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5002210
• Update Time: 2025-05-24

3-Bromo-5-nitro-N,N,2-trimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitro-N,N,2-trimethylaniline

• Inchi： 1S/C9H11BrN2O2/c1-6-8(10)4-7(12(13)14)5-9(6)11(2)3/h4-5H,1-3H3
• InChI Key： HYKDQUXNTULBML-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C)N(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.9
• Topological Polar Surface Area: 49.1

Additional information on 3-Bromo-5-nitro-N,N,2-trimethylaniline

3-Bromo-5-nitro-N,N,2-trimethylaniline: A Comprehensive Overview

The compound 3-Bromo-5-nitro-N,N,2-trimethylaniline, with the CAS number 1807107-82-9, is a highly specialized aromatic amine derivative that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring a bromine atom at the 3-position, a nitro group at the 5-position, and an N,N,2-trimethylamino group attached to the aniline ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various chemical synthesis and research applications.

Recent studies have highlighted the potential of 3-Bromo-5-nitro-N,N,2-trimethylaniline as a versatile building block in the construction of advanced materials. For instance, researchers have explored its role in the synthesis of novel polycyclic aromatic hydrocarbons (PAHs), which are critical components in organic electronics. The bromine substituent facilitates nucleophilic aromatic substitution reactions, enabling the incorporation of diverse functional groups into the aromatic framework. Meanwhile, the nitro group serves as an electron-withdrawing moiety, enhancing the reactivity of the compound in various coupling reactions.

In addition to its synthetic applications, 3-Bromo-5-nitro-N,N,2-trimethylaniline has been investigated for its potential in drug discovery. The compound's ability to modulate cellular signaling pathways has been explored in preclinical studies. Specifically, its interaction with kinase enzymes has shown promise in inhibiting tumor growth in vitro. The N,N,2-trimethylamino group contributes to the compound's lipophilicity, enhancing its bioavailability and making it a compelling candidate for further pharmacological evaluation.

The structural integrity of 3-Bromo-5-nitro-N,N,2-trimethylaniline is further underscored by its stability under a wide range of reaction conditions. This stability is attributed to the resonance effects provided by both the nitro and amino groups, which delocalize electrons across the aromatic ring and mitigate oxidative degradation. Moreover, the steric hindrance introduced by the bulky N,N,2-trimethylamino group reduces unwanted side reactions during synthesis.

From a synthetic perspective, 3-Bromo-5-nitro-N,N,2-trimethylaniline can be synthesized via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The synthesis begins with bromination of an aniline derivative followed by nitration at specific positions to achieve the desired substitution pattern. The introduction of the N,N,2-trimethylamino group is typically accomplished through reductive alkylation or other amine-forming reactions.

In terms of spectroscopic characterization, 3-Bromo-5-nitro-N,N,2-trimethylaniline exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated aromatic system. These spectral features are valuable for identifying and quantifying the compound in complex mixtures. Furthermore, nuclear magnetic resonance (NMR) spectroscopy provides insights into the spatial arrangement of substituents around the aromatic ring.

The environmental impact of 3-Bromo-5-nitro-N,N,2-trimethylaniline has also been a topic of recent research. Studies have shown that under aerobic conditions, the compound undergoes biodegradation via microbial action. This biodegradability is enhanced by the presence of electron-withdrawing groups like nitro and bromine atoms that facilitate enzymatic cleavage.

In conclusion,
3-Bromo-5-nitro-N,N,2-trimethylaniline stands as a testament to modern chemical innovation.
Its unique combination of functional groups makes it an invaluable asset in diverse areas ranging from material science to pharmacology.
As research continues to uncover new applications for this compound,
its role in advancing chemical synthesis and drug discovery will undoubtedly expand.
With ongoing advancements in synthetic methodologies and analytical techniques,
3-Bromo-5-nitro-N,N,2-trimethylaniline will remain at
the forefront of chemical research for years to come.